![molecular formula C11H17N3O2 B6237323 tert-butyl N-[(3-aminopyridin-4-yl)methyl]carbamate CAS No. 1057650-83-5](/img/new.no-structure.jpg)
tert-butyl N-[(3-aminopyridin-4-yl)methyl]carbamate
Overview
Description
tert-butyl N-[(3-aminopyridin-4-yl)methyl]carbamate: is a chemical compound with the molecular formula C11H17N3O2 and a molecular weight of 223.27 g/mol . It is commonly used in organic synthesis and has applications in various fields of scientific research.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of tert-butyl N-[(3-aminopyridin-4-yl)methyl]carbamate typically involves the reaction of tert-butyl carbamate with 3-aminopyridine-4-carboxaldehyde under specific conditions. The reaction is usually carried out in the presence of a base such as sodium hydride or potassium carbonate, and a solvent like dimethylformamide or tetrahydrofuran .
Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of automated reactors and precise control of reaction conditions to ensure high yield and purity of the final product .
Chemical Reactions Analysis
Types of Reactions:
Oxidation: tert-butyl N-[(3-aminopyridin-4-yl)methyl]carbamate can undergo oxidation reactions, typically using oxidizing agents like hydrogen peroxide or potassium permanganate.
Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride.
Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups under specific conditions.
Common Reagents and Conditions:
Oxidation: Hydrogen peroxide, potassium permanganate.
Reduction: Lithium aluminum hydride, sodium borohydride.
Substitution: Various halides and nucleophiles.
Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding pyridine derivatives, while reduction may produce amine derivatives .
Scientific Research Applications
Chemistry: tert-butyl N-[(3-aminopyridin-4-yl)methyl]carbamate is used as an intermediate in the synthesis of various organic compounds. It is also employed in the development of new chemical reactions and methodologies .
Biology: In biological research, this compound is used as a building block for the synthesis of bioactive molecules, including potential drug candidates .
Industry: In the industrial sector, this compound is used in the production of specialty chemicals and materials .
Mechanism of Action
The mechanism of action of tert-butyl N-[(3-aminopyridin-4-yl)methyl]carbamate involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can modulate the activity of these targets, leading to various biological effects. The exact pathways and molecular targets depend on the specific application and context of use .
Comparison with Similar Compounds
- tert-butyl N-[(4-aminopyridin-3-yl)methyl]carbamate
- tert-butyl N-[(3-acetylpyridin-4-yl)methyl]carbamate
- tert-butyl N-[(3-aminopyridin-4-yl)methyl]carbamate
Uniqueness: this compound is unique due to its specific structure, which allows it to participate in a wide range of chemical reactions and applications. Its versatility and reactivity make it a valuable compound in various fields of research and industry .
Properties
CAS No. |
1057650-83-5 |
|---|---|
Molecular Formula |
C11H17N3O2 |
Molecular Weight |
223.3 |
Purity |
95 |
Origin of Product |
United States |
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